Cas no 2096333-88-7 (2,4-Difluoro-5-isopropoxyphenylboronic acid)

• Product Name: 2,4-Difluoro-5-isopropoxyphenylboronic acid
• CAS No: 2096333-88-7
• MF: C₉H₁₁BF₂O₃
• MW: 215.989650011063
• MDL: MFCD18783134
• CID: 4637953
• Update Time: 2025-10-29

2,4-Difluoro-5-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-DIFLUORO-5-ISOPROPOXYPHENYLBORONIC ACID
• WID33388
• Y2225
• (2,4-Difluoro-5-isopropoxyphenyl)boronic acid
• (2,4-difluoro-5-propan-2-yloxyphenyl)boronic acid
• 2,4-Difluoro-5-isopropoxyphenylboronic acid

• MDL： MFCD18783134
• Inchi： 1S/C9H11BF2O3/c1-5(2)15-9-3-6(10(13)14)7(11)4-8(9)12/h3-5,13-14H,1-2H3
• InChI Key： NORIASDXRKITSM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(B(O)O)C=C1OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 49.7

Additional information on 2,4-Difluoro-5-isopropoxyphenylboronic acid

Comprehensive Overview of 2,4-Difluoro-5-isopropoxyphenylboronic Acid (CAS No. 2096333-88-7)

2,4-Difluoro-5-isopropoxyphenylboronic acid (CAS No. 2096333-88-7) is a specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring fluorine substitutions and an isopropoxy group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. The compound’s high reactivity and selective binding properties have garnered significant attention from researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for fluorinated boronic acids like 2,4-Difluoro-5-isopropoxyphenylboronic acid has surged due to their pivotal role in designing kinase inhibitors and bioconjugation probes. The fluorine atoms enhance metabolic stability and bioavailability, addressing key challenges in drug development. This aligns with the growing interest in precision medicine and targeted therapies, topics frequently searched in scientific databases and AI-driven platforms. Researchers often query terms such as "boronic acid applications in drug discovery" or "fluorinated arylboronates in catalysis", reflecting the compound’s relevance in cutting-edge research.

The synthesis of 2,4-Difluoro-5-isopropoxyphenylboronic acid typically involves palladium-catalyzed borylation or halogen-lithium exchange followed by boronation. Its crystalline form and solubility profile (e.g., in THF or DMSO) facilitate its use in high-throughput screening and combinatorial chemistry. Notably, its stability under ambient conditions distinguishes it from other boronic acids, making it a preferred choice for industrial-scale applications. Discussions around "green chemistry alternatives" and "sustainable synthesis routes" further highlight its potential in reducing environmental impact.

Beyond pharmaceuticals, 2,4-Difluoro-5-isopropoxyphenylboronic acid finds applications in OLED materials and polymeric sensors, where its electron-withdrawing properties optimize device performance. This versatility resonates with trending searches like "boronic acids in optoelectronics" or "smart materials for sensors". As the scientific community prioritizes multifunctional compounds, this boronic acid stands out for its dual utility in life sciences and advanced materials.

Quality control of CAS No. 2096333-88-7 is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring purity >98%. Suppliers often emphasize batch-to-batch consistency, a key concern for researchers troubleshooting reproducibility issues. Frequently asked questions like "How to store boronic acids?" or "Best solvents for boronate esters" underscore the need for practical guidance, which this compound’s technical documentation typically addresses.

In summary, 2,4-Difluoro-5-isopropoxyphenylboronic acid exemplifies innovation at the intersection of medicinal chemistry and materials science. Its adaptability to click chemistry and catalytic systems positions it as a staple in laboratories worldwide. As interest in personalized therapeutics and functional materials grows, this compound will likely remain a focal point of research and industrial applications.